4-(chloromethyl)-3-methyl-1,2-thiazole
Overview
Description
4-(Chloromethyl)-3-methyl-1,2-thiazole (CMMT) is a heterocyclic compound that has become increasingly popular in scientific research due to its versatile nature and ability to be used as a reagent in various reactions. CMMT is a colorless crystalline solid that has a melting point of about 110°C and a boiling point of about 194°C. It is soluble in organic solvents such as ethanol, ethyl acetate, and chloroform. CMMT has a wide range of applications in organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
4-(chloromethyl)-3-methyl-1,2-thiazole has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. In organic synthesis, 4-(chloromethyl)-3-methyl-1,2-thiazole can be used as a reagent for the synthesis of various heterocyclic compounds, such as thiazoles, thiophenes, and pyridines. In medicinal chemistry, 4-(chloromethyl)-3-methyl-1,2-thiazole can be used to synthesize various pharmaceuticals, such as analgesics, anti-inflammatory drugs, and antibiotics. In biochemistry, 4-(chloromethyl)-3-methyl-1,2-thiazole can be used to synthesize various biomolecules, such as amino acids, peptides, and nucleotides.
Mechanism of Action
The mechanism of action of 4-(chloromethyl)-3-methyl-1,2-thiazole is not yet fully understood. However, it is believed that the compound acts as an electron donor, donating electrons to other molecules in the reaction. This donation of electrons results in the formation of new chemical bonds, which can lead to the formation of various heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(chloromethyl)-3-methyl-1,2-thiazole are not yet fully understood. However, it is believed that the compound may have anti-inflammatory and analgesic effects, as well as antibacterial and antifungal activity. In addition, 4-(chloromethyl)-3-methyl-1,2-thiazole has been shown to possess antioxidant activity, which may provide protection against oxidative damage.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(chloromethyl)-3-methyl-1,2-thiazole in laboratory experiments is its versatility. 4-(chloromethyl)-3-methyl-1,2-thiazole can be used as a reagent in a wide variety of reactions, making it a valuable tool for organic synthesis. In addition, 4-(chloromethyl)-3-methyl-1,2-thiazole is relatively inexpensive and easy to obtain. However, 4-(chloromethyl)-3-methyl-1,2-thiazole is toxic and should be handled with caution. In addition, the compound is sensitive to light and air, so it should be stored in a dark, airtight container.
Future Directions
The potential applications of 4-(chloromethyl)-3-methyl-1,2-thiazole are numerous and the compound has already been used in a variety of scientific research applications. However, further research is needed to fully understand the biochemical and physiological effects of 4-(chloromethyl)-3-methyl-1,2-thiazole. In addition, further research is needed to explore the potential applications of 4-(chloromethyl)-3-methyl-1,2-thiazole in drug discovery and development. Finally, further research is needed to explore the potential of 4-(chloromethyl)-3-methyl-1,2-thiazole as a tool for organic synthesis.
Synthesis Methods
The synthesis of 4-(chloromethyl)-3-methyl-1,2-thiazole begins with the reaction of 1,2-dichloroethane and 3-methylthiazole. This reaction is carried out in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction produces a mixture of 4-(chloromethyl)-3-methyl-1,2-thiazole and 4-(chloromethyl)-2-methyl-1,3-thiazole. The desired product, 4-(chloromethyl)-3-methyl-1,2-thiazole, is then isolated from the mixture by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(chloromethyl)-3-methyl-1,2-thiazole involves the reaction of 3-methyl-1,2-thiazole with chloromethyl methyl ether in the presence of a Lewis acid catalyst.", "Starting Materials": [ "3-methyl-1,2-thiazole", "Chloromethyl methyl ether", "Lewis acid catalyst" ], "Reaction": [ "Add 3-methyl-1,2-thiazole to a reaction flask", "Add chloromethyl methyl ether to the reaction flask", "Add a Lewis acid catalyst to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
17265-67-7 |
Product Name |
4-(chloromethyl)-3-methyl-1,2-thiazole |
Molecular Formula |
C5H6ClNS |
Molecular Weight |
147.6 |
Purity |
95 |
Origin of Product |
United States |
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